Cas no 647013-61-4 (Butanamide, 2-bromo-4-chloro-)

• Product Name: Butanamide, 2-bromo-4-chloro-
• CAS No: 647013-61-4
• MF: C₄H₇BrClNO
• MW: 200.46147942543
• CID: 418548
• PubChem ID: 71379083
• Update Time: 2025-04-19

Butanamide, 2-bromo-4-chloro- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-bromo-4-chloro-
• 2-bromo-4-chlorobutanamide
• 647013-61-4
• DTXSID80801673

• Inchi： 1S/C4H7BrClNO/c5-3(1-2-6)4(7)8/h3H,1-2H2,(H2,7,8)
• InChI Key： XWHLHJNFAUSTSW-UHFFFAOYSA-N
• SMILES： BrC(C(N)=O)CCCl

Computed Properties

• Exact Mass: 198.94001
• Monoisotopic Mass: 198.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09